Cas no 107677-63-4 (Propanedinitrile, (1-methoxypropylidene)-)

Propanedinitrile, (1-methoxypropylidene)- structure
107677-63-4 structure
Product Name:Propanedinitrile, (1-methoxypropylidene)-
CAS No:107677-63-4
MF:C7H8N2O
MW:136.15122127533
CID:1184242
PubChem ID:13696612
Update Time:2025-04-20

Propanedinitrile, (1-methoxypropylidene)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (1-methoxypropylidene)-
    • 2-(1-Methoxy-propylidene)-malononitrile
    • SCHEMBL13717510
    • IRFXQUPPGVIXLY-UHFFFAOYSA-N
    • J-505384
    • DS-022254
    • 2-(1-methoxypropylidene)malononitrile
    • 107677-63-4
    • Inchi: 1S/C7H8N2O/c1-3-7(10-2)6(4-8)5-9/h3H2,1-2H3
    • InChI Key: IRFXQUPPGVIXLY-UHFFFAOYSA-N
    • SMILES: O(C)/C(=C(\C#N)/C#N)/CC

Computed Properties

  • Exact Mass: 136.063662883g/mol
  • Monoisotopic Mass: 136.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.8Ų
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